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Compound of Interest

Compound Name:
3-(Benzyloxy)-2-hydroxypropanoic

acid

CAS No.: 374936-90-0

Cat. No.: B3021872

Get Quote

Title: Advanced Safety and Handling Whitepaper: (2R)-3-(Benzyloxy)-2-hydroxypropanoic
Acid in Synthetic Workflows

Executive Summary
In modern drug development and advanced organic synthesis, (2R)-3-(benzyloxy)-2-
hydroxypropanoic acid (CAS: 130111-08-9) serves as a critical chiral building block. It is

frequently utilized as a precursor for 2-oxopiperazine derivatives[1] and as an essential

intermediate in the synthesis of gadolinium-based MRI contrast agents[2]. However, the

presence of an

-hydroxy acid motif paired with a benzyl ether linkage demands rigorous handling protocols.
This whitepaper translates standard Material Safety Data Sheet (MSDS) information into a
mechanistic, self-validating technical guide designed for senior researchers and process
chemists.
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Understanding the physicochemical nature of a compound is the first step in predicting its

behavior in both biological systems (toxicity) and chemical reactors (synthesis). The molecule

features a carboxylic acid group, which imparts its primary reactivity and hazard profile, while

the benzyl ether provides lipophilicity and dictates its solubility profile.

Table 1: Quantitative Physicochemical Data

Parameter Specification Source / Validation

Chemical Name
(2R)-3-(benzyloxy)-2-

hydroxypropanoic acid
IUPAC Standard[3]

CAS Number 130111-08-9 Registry[1]

Molecular Formula C10H12O4 Stoichiometric Baseline[3]

Molecular Weight 196.2 g/mol Mass Spectrometry Target[3]

Solubility
Chloroform, Dichloromethane

(DCM), DMSO
Process Design[1]

Storage Conditions
2-8°C, protected from air and

light

Prevents ether auto-

oxidation[1]

Physical Form Powder Visual Inspection[1]

Causality Insight: The requirement to store the compound at 2-8°C and protect it from light[1] is

not merely a suggestion; it is a chemical necessity. The benzylic position is susceptible to slow

auto-oxidation in the presence of atmospheric oxygen and UV light, which can lead to the

cleavage of the ether bond and the generation of benzaldehyde impurities, ultimately poisoning

downstream catalytic steps.

Mechanistic Toxicology & Hazard Identification
Standard MSDS documents list hazards without explaining the why. As application scientists,

we must understand the mechanistic toxicology to design fail-safe handling environments. The

compound is assigned the GHS07 (Exclamation mark) pictogram and the signal word

Warning[3].
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Table 2: Mechanistic Breakdown of GHS Hazard Codes

GHS Code Hazard Statement Mechanistic Causality

H302 Harmful if swallowed

Systemic absorption of the

organic acid disrupts local

gastrointestinal pH and cellular

homeostasis[3].

H315 Causes skin irritation

The acidic proton denatures

epidermal proteins upon

prolonged contact, leading to

localized erythema[3].

H319 Causes serious eye irritation

Rapid pH alteration in the

highly aqueous environment of

the cornea leads to immediate

tissue damage and

inflammation[3].

H335 May cause respiratory irritation

Inhalation of fine powder

particulates causes localized

acidification of the respiratory

mucosa[3].

Self-Validating Emergency Response Workflow
To mitigate these hazards, laboratories must implement a response system where every action

is followed by a validation step to ensure the hazard has been neutralized.
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Exposure Event

Skin Contact
(H315)

Eye Contact
(H319)

Inhalation
(H335)

Flush with copious water
& remove clothing

Rinse cautiously with water
for 15 mins (P305+P351)

Move to fresh air
(P304+P340)

Validation: Check skin for erythema;
Seek medical advice if persists

Validation: Ophthalmologist evaluation;
Confirm pH neutrality of tear film

Validation: Monitor respiratory rate;
Administer O2 if SpO2 drops

Click to download full resolution via product page

Caption: Hazard Mitigation and Self-Validating Emergency Response Workflow.
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Experimental Protocol: Safe Handling &
Esterification Synthesis
The following protocol details the safe handling of (2R)-3-(benzyloxy)-2-hydroxypropanoic
acid and its application in a representative esterification reaction used during the synthesis of

MRI contrast agents[2]. Every step includes a built-in validation check to ensure scientific

integrity and operator safety.

Phase 1: Reagent Recovery and Preparation
During transport, the fine powder often adheres to the neck or cap of the vial, creating an

inhalation hazard (H335) upon opening[1].

Action: Before opening, take the vial out of its packaging and centrifuge at 200-500 RPM for

1 minute[1].

Validation Check: Visually inspect the vial against a light source to confirm that 100% of the

compound has fallen to the bottom.

Action: Transfer the vial to a certified fume hood.

Validation Check: Verify the fume hood face velocity is ≥100 fpm using the digital monitor

before unsealing the cap.

Phase 2: Acid-Catalyzed Esterification
This step demonstrates the conversion of the carboxylic acid to an ester using phenylmethanol

(benzyl alcohol), a critical intermediate step[2].

Action: Dissolve 12 mmol of phenylmethanol in a reaction flask and add the (2R)-3-
(benzyloxy)-2-hydroxypropanoic acid.

Action: Treat the mixture with concentrated H2SO4 (54 µL, 1.0 mmol) at room

temperature[2].

Action: Warm the reaction mixture to 50°C and stir overnight[2].
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Validation Check: Monitor the internal temperature using a calibrated PTFE-coated

thermocouple. Ensure the temperature strictly remains between 48°C and 52°C. Exceeding

55°C risks unwanted cleavage of the benzylic ether.

Phase 3: Quench and Workup
Action: Cool the reaction mixture to room temperature and dilute with Dichloromethane

(DCM)[2].

Action: Wash the organic layer with saturated aqueous NaHCO3[2].

Validation Check (Critical): Extract a 1 mL aliquot of the aqueous wash layer and test with pH

paper. The pH must read between 7.5 and 8.0. If the pH is acidic, repeat the NaHCO3 wash.

This validates that all H2SO4 and unreacted starting material have been neutralized and

removed, preventing degradation during concentration.

Action: Concentrate the organic layer under reduced pressure[2].

Phase 1: Reagent Prep
(Centrifuge & Hood)

Phase 2: Esterification
(H2SO4, 50°C)

 Visual confirm
pellet Phase 3: Quench

(NaHCO3 Wash)

 Temp strictly
≤52°C Phase 3: Extraction

(DCM Layer)
 Phase separation Phase 4: Validation

(pH Check & NMR)

 Aqueous pH
7.5-8.0 verified

Click to download full resolution via product page

Caption: Self-Validating Experimental Workflow for Esterification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021872?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

